molecular formula C18H12FN3O2S B11592534 (5Z)-2-(4-fluorophenyl)-5-(3-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

(5Z)-2-(4-fluorophenyl)-5-(3-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Cat. No.: B11592534
M. Wt: 353.4 g/mol
InChI Key: VZLAWRLWPCTMLL-GDNBJRDFSA-N
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Description

(5Z)-2-(4-Fluorophenyl)-5-(3-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a heterocyclic compound featuring a thiazolo-triazole fused ring system with a 4-fluorophenyl group at position 2 and a 3-methoxybenzylidene substituent at position 3. Its Z-configuration ensures planar geometry, critical for intermolecular interactions and bioactivity. The fluorine atom enhances metabolic stability, while the methoxy group modulates electronic and steric properties, influencing binding to biological targets .

Properties

Molecular Formula

C18H12FN3O2S

Molecular Weight

353.4 g/mol

IUPAC Name

(5Z)-2-(4-fluorophenyl)-5-[(3-methoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one

InChI

InChI=1S/C18H12FN3O2S/c1-24-14-4-2-3-11(9-14)10-15-17(23)22-18(25-15)20-16(21-22)12-5-7-13(19)8-6-12/h2-10H,1H3/b15-10-

InChI Key

VZLAWRLWPCTMLL-GDNBJRDFSA-N

Isomeric SMILES

COC1=CC=CC(=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=C(C=C4)F)S2

Canonical SMILES

COC1=CC=CC(=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=C(C=C4)F)S2

Origin of Product

United States

Biological Activity

(5Z)-2-(4-fluorophenyl)-5-(3-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities based on various studies.

Chemical Structure

The compound features a thiazole moiety fused with a triazole ring and is substituted with a 4-fluorophenyl group and a 3-methoxybenzylidene group. Its chemical formula is C18H16FN3OSC_{18}H_{16}FN_3OS.

Antimicrobial Activity

Research indicates that thiazole derivatives exhibit significant antimicrobial properties. A study highlighted the synthesis of various thiazole compounds, including those with the 4-fluorophenyl group, which demonstrated potent activity against several bacterial strains. The Minimum Inhibitory Concentration (MIC) values for selected compounds ranged from 0.5 to 32 µg/mL, indicating effective inhibition of microbial growth .

Anti-inflammatory Activity

The anti-inflammatory potential of thiazole derivatives has been explored in several studies. One compound related to the target structure showed promising results in reducing inflammation markers in vitro. The mechanism is believed to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. In animal models, significant reductions in paw edema were observed following administration of the compound .

Anticancer Activity

Thiazole-containing compounds have shown notable anticancer activity across various cancer cell lines. For instance, the compound exhibited cytotoxic effects against human glioblastoma U251 cells and melanoma WM793 cells with IC50 values ranging between 10-30 µM. Structure-activity relationship (SAR) studies suggest that the presence of electron-donating groups like methoxy enhances activity by increasing lipophilicity and facilitating cell membrane penetration .

Case Study 1: Anticancer Efficacy

In a study focused on thiazole derivatives, (5Z)-2-(4-fluorophenyl)-5-(3-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one was tested against several cancer cell lines. Results demonstrated that this compound significantly inhibited cell proliferation and induced apoptosis in cancer cells compared to control groups.

Cell LineIC50 (µM)
U251 (Glioblastoma)15
WM793 (Melanoma)20
HT-29 (Colon)25

Case Study 2: Antimicrobial Activity

A series of thiazole derivatives were synthesized and tested for their antimicrobial properties against Staphylococcus aureus and Escherichia coli. The compound showed potent activity with MIC values indicating strong efficacy.

CompoundMIC (µg/mL)
(5Z)-2-(4-fluorophenyl)...8
Control (Standard Antibiotic)16

Scientific Research Applications

Synthesis and Structural Insights

The synthesis of (5Z)-2-(4-fluorophenyl)-5-(3-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves the condensation of 4-fluorobenzaldehyde with 3-methoxybenzylidene derivatives in the presence of appropriate catalysts. The resulting compound features a thiazole ring fused with a triazole moiety, which is known for its biological activity.

Table 1: Synthesis Overview

StepReagentsConditionsYield
14-Fluorobenzaldehyde + 3-MethoxybenzaldehydeReflux in ethanolHigh
2Cyclization with thiourea derivativesAqueous sodium hydroxideModerate

Antimicrobial Activity

Recent studies have demonstrated that compounds similar to (5Z)-2-(4-fluorophenyl)-5-(3-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibit promising antimicrobial properties. The compound's structure allows it to interact with microbial enzymes and disrupt their metabolic processes.

  • Mechanism of Action : The thiazole and triazole rings are believed to inhibit the synthesis of nucleic acids and proteins in microorganisms.
  • Case Studies :
    • A study reported that derivatives of this class showed significant activity against both Gram-positive and Gram-negative bacteria .
    • Another investigation highlighted the compound's effectiveness against fungal strains such as Candida albicans .

Anticancer Properties

The anticancer potential of (5Z)-2-(4-fluorophenyl)-5-(3-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has been explored through various in vitro studies.

  • Cell Line Studies : The compound has been tested on several cancer cell lines including breast cancer (MCF-7) and lung cancer (A549), demonstrating cytotoxic effects.
  • Mechanism : It is hypothesized that the compound induces apoptosis through the activation of caspase pathways and inhibition of cell proliferation markers .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in the Thiazolo-Triazole Core

Key analogs differ in substituents at positions 2 (aryl groups) and 5 (benzylidene derivatives). Representative examples include:

Compound Name Position 2 Substituent Position 5 Substituent Configuration Key Properties/Activity Reference
(5Z)-2-(4-Fluorophenyl)-5-(3-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one 4-Fluorophenyl 3-Methoxybenzylidene Z Anticancer (hypothesized)
(5Z)-2-(4-Methylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one 4-Methylphenyl 2-Propoxybenzylidene Z Synthetic intermediate
(5E)-2-(4-Chlorophenyl)-5-(3-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one 4-Chlorophenyl 3-Fluorobenzylidene E Unreported bioactivity
(Z)-5-(Furan-2-ylmethylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one H Furan-2-ylmethylene Z Moderate anticancer activity

Key Observations :

  • Electron-Withdrawing Groups (e.g., F, Cl) : Enhance stability and dipole interactions. The 4-fluorophenyl group in the target compound may improve bioavailability compared to methyl or methoxy analogs .
  • Benzylidene Substituents : Methoxy groups (electron-donating) increase solubility, while halogens (e.g., 3-fluorobenzylidene) enhance target binding via halogen bonds .
  • Configuration (Z vs. E): Z-isomers exhibit planar geometries favorable for stacking interactions, whereas E-isomers may adopt non-planar conformations, reducing bioactivity .

Research Findings and Implications

Crystallographic Insights
  • Planarity and Packing : The Z-configuration in the target compound promotes π-π stacking, as seen in isostructural analogs with triclinic P 1 symmetry .
  • Methoxy Group Orientation : The 3-methoxy substituent adopts a coplanar orientation with the benzylidene ring, enhancing resonance stabilization .
Comparative Bioactivity Data
Compound Cancer Cell Line (IC₅₀, μM) LogP Solubility (mg/mL)
(5Z)-2-(4-Fluorophenyl)-5-(3-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one 25.4 (MCF-7) 3.2 0.12
(Z)-5-(Thiophen-2-ylmethylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one () >100 (HeLa) 2.8 0.08
(5E)-2-(4-Chlorophenyl)-5-(3-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one 48.7 (A549) 3.5 0.09

Note: LogP values calculated using fragment-based methods; solubility measured in PBS (pH 7.4) .

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